rac-(2R,4S)-2-(3-fluorophenyl)oxane-4-carboxylic acid, cis
Overview
Description
Rac-(2R,4S)-2-(3-fluorophenyl)oxane-4-carboxylic acid, cis (or RFO-cis for short) is an organofluorine compound with a wide range of applications in scientific research and development. RFO-cis is an important intermediate in the synthesis of a variety of fluorinated compounds, including pharmaceuticals, agrochemicals, and polymers. Its unique chemical structure allows it to be used as a building block for the synthesis of novel compounds with a variety of biological activities.
Scientific Research Applications
RFO-cis has a wide range of applications in scientific research. It can be used as a building block for the synthesis of novel compounds, such as fluorinated pharmaceuticals and agrochemicals. It is also used as a starting material for the synthesis of polymers and other materials. Additionally, RFO-cis has been used in the synthesis of a variety of fluorinated natural products, including the antifungal agent fluconazole.
Mechanism of Action
RFO-cis is believed to act as a proton transfer agent in the synthesis of fluorinated compounds. Its unique chemical structure allows it to bind to the desired substrate, and facilitate the transfer of a proton from one molecule to another. This proton transfer allows for the formation of new bonds between molecules, leading to the formation of the desired product.
Biochemical and Physiological Effects
RFO-cis is not known to have any direct biochemical or physiological effects. However, due to its ability to act as a proton transfer agent, it can be used in the synthesis of compounds with a wide range of biological activities.
Advantages and Limitations for Lab Experiments
RFO-cis is a relatively inexpensive and readily available compound, making it a useful intermediate for lab experiments. Its unique chemical structure allows it to be used as a building block for the synthesis of a variety of compounds with a wide range of biological activities. However, its use in lab experiments is limited by its tendency to form racemic mixtures, which can be difficult to separate.
Future Directions
The future of RFO-cis in scientific research is promising. Its unique chemical structure allows it to be used as a building block for the synthesis of novel compounds with a variety of biological activities. Additionally, its ability to form racemic mixtures can be used to synthesize compounds with enantiomeric specificity. Furthermore, its ability to act as a proton transfer agent can be used to synthesize compounds with specific reactivity profiles. Finally, its use in the synthesis of fluorinated natural products can lead to the development of new compounds with potential therapeutic applications.
Synthesis Methods
RFO-cis can be synthesized through a variety of methods, including the reaction of 2-bromo-3-fluorobenzaldehyde and 4-hydroxy-2-butanone in the presence of a base such as potassium carbonate. This reaction is often carried out in a solvent such as methanol or ethanol, and can be catalyzed by a variety of acids, such as p-toluenesulfonic acid or trifluoroacetic acid. The reaction yields a racemic mixture of RFO-cis and its enantiomer, RFO-trans.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,4S)-2-(3-fluorophenyl)oxane-4-carboxylic acid, cis involves the synthesis of the oxane ring followed by the introduction of the carboxylic acid group. The stereochemistry of the oxane ring is important and must be controlled during the synthesis.", "Starting Materials": [ "3-fluorophenol", "2-bromoacetic acid", "sodium hydride", "tetrahydrofuran", "sodium borohydride", "acetic anhydride", "acetic acid", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "magnesium", "ethyl bromide", "ethylmagnesium bromide", "ethyl 2-methylacetoacetate", "sodium methoxide", "methyl iodide", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "3-fluorophenol is reacted with 2-bromoacetic acid in the presence of sodium hydride and tetrahydrofuran to form 2-(3-fluorophenyl)oxane-4-carboxylic acid.", "The resulting acid is reduced using sodium borohydride in acetic acid to form the corresponding alcohol.", "The alcohol is then protected as the acetate using acetic anhydride and hydrochloric acid.", "The protected alcohol is then reacted with magnesium in diethyl ether to form the Grignard reagent.", "Ethyl bromide is added to the Grignard reagent to form the corresponding ketone.", "The ketone is then reacted with ethylmagnesium bromide to form the corresponding alcohol.", "The alcohol is then reacted with ethyl 2-methylacetoacetate in the presence of sodium methoxide to form the corresponding ester.", "The ester is then hydrolyzed using hydrochloric acid to form the corresponding acid.", "The acid is then reacted with methyl iodide in the presence of sodium bicarbonate to form the corresponding methyl ester.", "The methyl ester is then hydrolyzed using sodium hydroxide to form rac-(2R,4S)-2-(3-fluorophenyl)oxane-4-carboxylic acid, cis." ] } | |
CAS RN |
2408936-59-2 |
Molecular Formula |
C12H13FO3 |
Molecular Weight |
224.2 |
Purity |
95 |
Origin of Product |
United States |
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